Cas no 1805084-75-6 (1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene)
1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene Chemical and Physical Properties
Names and Identifiers
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- 2,6-bis(trifluoromethyl)benzene-1,4-diol
- 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene
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- Inchi: 1S/C8H4F6O2/c9-7(10,11)4-1-3(15)2-5(6(4)16)8(12,13)14/h1-2,15-16H
- InChI Key: BGOBHDQZBCIFKM-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C(F)(F)F)C=1O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 224
- XLogP3: 3
- Topological Polar Surface Area: 40.5
1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003769-1g |
1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene |
1805084-75-6 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene
Comprehensive Overview of 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene (CAS No. 1805084-75-6)
1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene (CAS No. 1805084-75-6) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its trifluoromethyl groups and hydroxy substituents, is widely studied in the fields of organic synthesis, materials science, and pharmaceuticals. Its molecular structure, featuring electron-withdrawing CF3 groups and electron-donating hydroxyl groups, makes it a valuable intermediate for designing advanced materials with tailored properties.
The growing interest in fluorinated compounds like 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene stems from their exceptional thermal stability, chemical resistance, and low surface energy. These attributes are highly sought after in industries such as electronics, coatings, and specialty polymers. Researchers are particularly intrigued by its potential in developing high-performance polymers and liquid crystal materials, which are critical for next-generation displays and optoelectronic devices. The compound's ability to enhance material durability while maintaining lightweight properties aligns with the global push toward sustainable and efficient technologies.
In the pharmaceutical sector, 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene is explored as a building block for drug discovery. The trifluoromethyl groups are known to improve the metabolic stability and bioavailability of therapeutic agents, making this compound a promising candidate for designing novel bioactive molecules. Recent studies have highlighted its role in synthesizing inhibitors for enzymes involved in inflammatory and metabolic disorders, addressing some of the most pressing health challenges today.
From an environmental perspective, the demand for eco-friendly fluorinated compounds has surged, driven by regulations and consumer preferences for greener alternatives. 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene is being investigated for its potential in green chemistry applications, where its high efficiency and minimal waste generation are advantageous. Innovations in catalytic processes and solvent-free reactions further enhance its appeal as a sustainable chemical solution.
The synthesis and characterization of 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene continue to be active areas of research. Advanced techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling are employed to unravel its structural and electronic properties. These insights are crucial for optimizing its performance in various applications, from advanced coatings to electronic materials.
As the scientific community delves deeper into the potential of fluorinated aromatics, 1,3-Bis(trifluoromethyl)-2,5-dihydroxybenzene stands out as a compound with immense promise. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, position it as a key player in the future of specialty chemicals and functional materials. Whether in academia or industry, this compound continues to inspire innovation and drive progress across multiple disciplines.
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